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Compound of Interest

Compound Name: CAY10594

Cat. No.: B1668653 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CAY10594 is a potent and selective inhibitor of Phospholipase D2 (PLD2), a key enzyme in

cellular signaling pathways.[1] It also demonstrates inhibitory activity against Phospholipase D1

(PLD1) at higher concentrations.[1] This document provides detailed information on the

solubility of CAY10594 in common laboratory solvents, along with protocols for its application in

both in vitro and in vivo research settings.

Solubility Data
The solubility of CAY10594 in Dimethyl Sulfoxide (DMSO) and Phosphate-Buffered Saline

(PBS) is critical for the design of cellular and animal studies. The following table summarizes

the solubility data for CAY10594.

Solvent Concentration Reference

DMSO 20 mg/mL [1][2]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1][2]
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CAY10594 exerts its biological effects through the inhibition of PLD enzymes, which are

responsible for the hydrolysis of phosphatidylcholine (PC) into phosphatidic acid (PA) and

choline.[1][3] PA is a critical second messenger that modulates a variety of cellular processes,

including vesicular trafficking, exocytosis, and tumorigenesis.[3] The activity of PLD itself is

regulated by a complex network of signaling molecules, including G protein-coupled receptors,

receptor tyrosine kinases, and protein kinase C (PKC).[3]

CAY10594 is a highly potent inhibitor of PLD2, with an IC₅₀ of 140 nM in in vitro assays and

110 nM in cellular assays.[1] Its inhibitory effect on PLD1 is observed at higher concentrations,

with IC₅₀ values of 5.1 µM in vitro and 1.0 µM in cells.[1]

Biological Activity and Research Applications
Cancer Research: CAY10594 has been shown to strongly inhibit the invasive migration of

breast cancer cells in transwell assays, highlighting the potential of PLD as a therapeutic

target for blocking tumor cell invasion.[1]

Liver Injury: Studies have demonstrated that CAY10594 can ameliorate acetaminophen-

induced acute liver injury by regulating the phosphorylation of the GSK-3β/JNK axis.[2]

Inflammation: CAY10594 has shown efficacy in reducing intestinal mucosal inflammation in

models of inflammatory bowel disease.[2]

Signaling Pathway Diagram
The following diagram illustrates the Phospholipase D signaling pathway and the inhibitory

action of CAY10594.
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Preparation of Working Solution

Start: CAY10594 (Solid)

Add Anhydrous DMSO
(to desired concentration, e.g., 20 mg/mL)

Vortex / Sonicate
(Warm to 37°C if needed)

Stock Solution
(in DMSO)

Aliquot and Store at -20°C

Dilute Stock Solution
with PBS (pH 7.2)

(e.g., 1:1 for 0.5 mg/mL)

Working Solution
(in DMSO:PBS)

Use Immediately
(Do not store > 1 day)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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